1-(1-acetyl-4-piperidinyl)-4-phenylpiperazine

• IUPAC Name: 1-[4-(4-phenylpiperazin-1-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H25N3O/c1-15(21)18-9-7-17(8-10-18)20-13-11-19(12-14-20)16-5-3-2-4-6-16/h2-6,17H,7-14H2,1H3
• InChI Key: KTPKJZAOQLKDOG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol

Description

Introduction 1-(1-acetyl-4-piperidinyl)-4-phenylpiperazine is a chemical compound with notable structural and functional characteristics. It is related to a class of compounds known as piperazines, which are widely studied for various biological activities.

Synthesis Analysis The synthesis of compounds structurally related to 1-(1-acetyl-4-piperidinyl)-4-phenylpiperazine typically involves complex organic reactions. For example, in the preparation of analogous compounds, the synthesis involves reactions such as Mannich base formation, acylation, and cyclization (Karczmarzyk & Malinka, 2008)(Karczmarzyk & Malinka, 2008).

Molecular Structure Analysis The molecular structure of compounds similar to 1-(1-acetyl-4-piperidinyl)-4-phenylpiperazine is characterized by a piperazine ring which often shows significant molecular stacking and interaction in its crystal structure. These interactions include hydrogen bonds and π…π interactions, which influence the molecular packing and stability of the compound (Karczmarzyk & Malinka, 2008)(Karczmarzyk & Malinka, 2008).

Chemical Reactions and Properties Chemical reactions involving piperazine derivatives, including those structurally related to 1-(1-acetyl-4-piperidinyl)-4-phenylpiperazine, often involve nucleophilic substitutions, coupling reactions, and redox reactions. For instance, electrochemical oxidation has been used in the synthesis of phenylpiperazine derivatives (Nematollahi & Amani, 2011)(Nematollahi & Amani, 2011).

Physical Properties Analysis The physical properties of such compounds are influenced by their molecular structure. They tend to exhibit solid-state properties characterized by specific crystal structures and molecular conformations, which are often studied using X-ray crystallography (Karczmarzyk & Malinka, 2008)(Karczmarzyk & Malinka, 2008).

Chemical Properties Analysis The chemical properties of 1-(1-acetyl-4-piperidinyl)-4-phenylpiperazine derivatives include their reactivity towards different chemical agents and their ability to form various chemical bonds and interactions. Their reactivity is often explored in the context of potential biological activities and interactions with biological targets (Sugimoto et al., 1990)(Sugimoto et al., 1990).